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Compound of Interest

Compound Name: X-GlcA

Cat. No.: B16338473

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the preparation, storage, and application of

5-Bromo-4-chloro-3-indolyl-β-D-glucuronide (X-GlcA) stock solutions for laboratory use. X-
GlcA is a widely used chromogenic substrate for the β-glucuronidase (GUS) enzyme, a

common reporter in molecular biology, particularly for studying gene expression in plant

sciences.[1][2]

Chemical Properties and Solubility
X-GlcA is a salt, often the cyclohexylammonium salt, which is a white to off-white powder.[3]

Proper handling and storage are crucial for its stability and performance.

Table 1: Chemical and Physical Properties of X-GlcA
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Property Value Source(s)

Synonyms

5-Bromo-4-chloro-3-indolyl β-

D-glucuronide

cyclohexylammonium salt, X-

glucuronide CHA salt

Molecular Formula C₁₄H₁₃BrClNO₇ · C₆H₁₃N

Molecular Weight 521.79 g/mol

Appearance Powder

Solubility

Soluble in Dimethylformamide

(DMF) and Dimethyl sulfoxide

(DMSO).[1][4]

[1][4]

Recommended Solvents and Stock Solution
Concentrations
The choice of solvent is critical as X-GlcA is not readily soluble in aqueous solutions.[5] DMF

and DMSO are the recommended solvents for preparing concentrated stock solutions.

Table 2: Recommended Solvents and Concentrations for X-GlcA Stock Solutions
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Solvent
Recommended
Stock
Concentration

Notes Source(s)

N,N-

Dimethylformamide

(DMF)

20 mg/mL to 100 mM

DMF is a common

solvent for X-GlcA.[6]

A 100 mM solution

can be made by

dissolving 100 mg of

X-GlcA in 1.92 mL of

DMF.

[6]

Dimethyl sulfoxide

(DMSO)

10 mg/mL to 350

mg/mL

DMSO is another

effective solvent.[2][7]

For GUS staining

solutions, a high

concentration stock

(e.g., 350 mg/mL) can

be prepared and then

diluted.[2]

[2][7]

Experimental Protocols
Protocol 1: Preparation of a 20 mg/mL X-GlcA Stock
Solution in DMF
This protocol is suitable for general use and provides a stable stock solution for GUS assays.

Materials:

X-GlcA (5-Bromo-4-chloro-3-indolyl-β-D-glucuronide cyclohexylammonium salt)

N,N-Dimethylformamide (DMF), molecular biology grade

Sterile, light-protective microcentrifuge tubes (e.g., amber tubes or tubes wrapped in

aluminum foil)

Vortex mixer
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Calibrated analytical balance

Procedure:

Weighing X-GlcA: In a clean, sterile weighing boat or directly into a pre-weighed sterile

microcentrifuge tube, carefully weigh out 30 mg of X-GlcA powder.

Adding Solvent: Add 1.5 mL of DMF to the tube containing the X-GlcA powder to achieve a

final concentration of 20 mg/mL.[6]

Dissolving X-GlcA: Securely cap the tube and vortex at room temperature until the X-GlcA is

completely dissolved. The solution should be clear.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in light-

protective microcentrifuge tubes to minimize exposure to light and avoid repeated freeze-

thaw cycles.

Long-term Storage: Store the aliquots at -20°C.[8] When stored properly in the dark, the

stock solution is stable for up to one year.[6]

Protocol 2: Preparation of GUS Staining Solution
This protocol details the preparation of a working staining solution using the X-GlcA stock.

Materials:

X-GlcA stock solution (e.g., 20 mg/mL in DMF)

Phosphate buffer (50 mM, pH 7.0)

Potassium ferricyanide (K₃Fe(CN)₆) solution (e.g., 50 mM)

Potassium ferrocyanide (K₄Fe(CN)₆) solution (e.g., 50 mM)

Triton X-100 (10% solution)

Sterile water

Procedure:
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Prepare the Staining Buffer: In a sterile conical tube, combine the following reagents to

prepare 10 mL of staining solution. The components should be added in the specified order.

[2]

8.3 mL of sterile water

1.0 mL of 1.0 M NaPO₄ buffer, pH 7.0 (for a final concentration of 0.1 M)

200 µL of 0.5 M EDTA (for a final concentration of 10 mM)

100 µL of 10% Triton X-100 (for a final concentration of 0.1%)

200 µL of 50 mM K₃Fe(CN)₆ (for a final concentration of 1.0 mM)

Add X-GlcA: Immediately before use, add 200 µL of a 20 mg/mL X-GlcA stock solution (for a

final concentration of 2.0 mM).[9]

Mix Gently: Mix the solution by inverting the tube. Do not vortex vigorously.

Use Immediately: The staining solution should be made fresh before use.[9]

Visualizations
Experimental Workflow: From Stock to Staining
The following diagram illustrates the overall workflow from preparing the X-GlcA stock solution

to its use in a typical histochemical GUS assay.
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X-GlcA Experimental Workflow

Stock Solution Preparation

Staining Solution Preparation

Histochemical GUS Assay

1. Weigh X-GlcA Powder

2. Dissolve in DMF or DMSO

3. Aliquot into light-proof tubes

4. Store at -20°C

2. Add X-GlcA Stock Solution

Use Aliquot

1. Prepare Staining Buffer
(Phosphate buffer, Ferri/Ferrocyanide, Triton X-100)

3. Mix Gently

1. Immerse and Infiltrate Tissue

Use Freshly Prepared

2. Incubate at 37°C

3. Observe for Blue Precipitate

Click to download full resolution via product page

Caption: Workflow for X-GlcA stock and staining solution preparation for GUS assays.
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GUS-Mediated Cleavage of X-GlcA
The following diagram illustrates the enzymatic reaction where GUS cleaves X-GlcA, leading to

the formation of a blue precipitate.

Mechanism of Blue Color Formation

X-GlcA (Substrate)

β-Glucuronidase (GUS)

5-Bromo-4-chloro-indoxyl
(Unstable Intermediate)

Hydrolysis

Dimerization & Oxidation

Spontaneous

Dichloro-dibromo-indigo
(Insoluble Blue Precipitate)

Click to download full resolution via product page

Caption: Enzymatic cleavage of X-GlcA by GUS results in a blue precipitate.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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